Cas no 627887-46-1 (3-methylpiperidine-1-sulfonyl chloride)

3-Methylpiperidine-1-sulfonyl chloride is a versatile sulfonylation reagent widely used in organic synthesis and pharmaceutical chemistry. This compound features a reactive sulfonyl chloride group attached to the 3-methylpiperidine scaffold, enabling efficient introduction of the 3-methylpiperidine sulfonyl moiety into target molecules. Its structural characteristics make it particularly valuable for modifying amines, alcohols, and other nucleophiles to create sulfonamide or sulfonate derivatives. The 3-methyl substitution on the piperidine ring enhances steric and electronic properties, potentially improving the biological activity or pharmacokinetic profile of resulting compounds. This reagent is commonly employed in medicinal chemistry for structure-activity relationship studies and in the development of drug candidates, especially those targeting central nervous system disorders. It offers good stability under standard handling conditions while maintaining high reactivity when needed.

3-methylpiperidine-1-sulfonyl chloride structure

627887-46-1 structure

Product Name:3-methylpiperidine-1-sulfonyl chloride

CAS No:627887-46-1

MF:C₆H₁₂ClNO₂S

MW:197.68297958374

MDL:MFCD08442451

CID:4078305

PubChem ID:16769272

Update Time:2025-07-02

3-methylpiperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinesulfonyl chloride, 3-methyl-
- IJDFNZUQWMCFEU-UHFFFAOYSA-N
- 3-methylpiperidine-1-sulfonyl chloride
- AKOS016051265
- Z241054672
- 3-methylpiperidine-1-sulfonylchloride
- MFCD08442451
- DB-218162
- AKOS000125195
- EN300-29819
- SCHEMBL3010358
- 3-Methylpiperidine-1-sulfonyl chloride, AldrichCPR
- 627887-46-1
- 854-466-2
- MDL： MFCD08442451
- Inchi： 1S/C6H12ClNO2S/c1-6-3-2-4-8(5-6)11(7,9)10/h6H,2-5H2,1H3
- InChI Key： IJDFNZUQWMCFEU-UHFFFAOYSA-N
- SMILES： ClS(N1CCCC(C)C1)(=O)=O

Computed Properties

Exact Mass: 197.0277275g/mol
Monoisotopic Mass: 197.0277275g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 45.8Å²

3-methylpiperidine-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-29819-0.05g	3-methylpiperidine-1-sulfonyl chloride	627887-46-1	95.0%	0.05g	$66.0	2025-03-19
Enamine	EN300-29819-0.1g	3-methylpiperidine-1-sulfonyl chloride	627887-46-1	95.0%	0.1g	$98.0	2025-03-19
Enamine	EN300-29819-0.25g	3-methylpiperidine-1-sulfonyl chloride	627887-46-1	95.0%	0.25g	$142.0	2025-03-19
Enamine	EN300-29819-0.5g	3-methylpiperidine-1-sulfonyl chloride	627887-46-1	95.0%	0.5g	$271.0	2025-03-19
Enamine	EN300-29819-1.0g	3-methylpiperidine-1-sulfonyl chloride	627887-46-1	95.0%	1.0g	$371.0	2025-03-19
Enamine	EN300-29819-2.5g	3-methylpiperidine-1-sulfonyl chloride	627887-46-1	95.0%	2.5g	$726.0	2025-03-19
Enamine	EN300-29819-5.0g	3-methylpiperidine-1-sulfonyl chloride	627887-46-1	95.0%	5.0g	$1075.0	2025-03-19
Enamine	EN300-29819-10.0g	3-methylpiperidine-1-sulfonyl chloride	627887-46-1	95.0%	10.0g	$1593.0	2025-03-19
SHENG KE LU SI SHENG WU JI SHU	sc-347190-250 mg	3-methylpiperidine-1-sulfonyl chloride,	627887-46-1		250MG	￥1,865.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-347190A-1 g	3-methylpiperidine-1-sulfonyl chloride,	627887-46-1		1g	￥3,836.00	2023-07-11